Cas no 133040-38-7 (2'-deoxy-5-(4-methyl-1,3-thiazol-2-yl)uridine)

• Product name: 2'-deoxy-5-(4-methyl-1,3-thiazol-2-yl)uridine
• CAS No: 133040-38-7
• MF: C₁₃H₁₅N₃O₅S
• MW: 325.34030175209
• CID: 1236611
• PubChem ID: 5271262

2'-deoxy-5-(4-methyl-1,3-thiazol-2-yl)uridine Chemical and Physical Properties

Names and Identifiers

• 2'-deoxy-5-(4-methyl-1,3-thiazol-2-yl)uridine
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(4-methyl-1,3-thiazol-2-yl)pyrimidine-2,4-dione
• 133040-38-7
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-(4-methylthiazol-2-yl)pyrimidine-2,4-dione
• 1-((2R,4S,5R)-4-Hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-(4-methyl-thiazol-2-yl)-1H-pyrimidine-2,4-dione
• DTXSID70927912
• CHEMBL2368955
• 1-(2-Deoxypentofuranosyl)-4-hydroxy-5-(4-methyl-1,3-thiazol-2-yl)pyrimidin-2(1H)-one

• Inchi： InChI=1S/C13H15N3O5S/c1-6-5-22-12(14-6)7-3-16(13(20)15-11(7)19)10-2-8(18)9(4-17)21-10/h3,5,8-10,17-18H,2,4H2,1H3,(H,15,19,20)/t8-,9+,10+/m0/s1
• InChI Key： UEVROUDNJQKVJJ-IVZWLZJFSA-N
• SMILES： CC1=CSC(=N1)C2=CN(C(=O)NC2=O)C3CC(C(O3)CO)O

Computed Properties

• Exact Mass: 325.07335
• Monoisotopic Mass: 325.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 111.99